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Compound of Interest

Compound Name:
4-(1,3,6,2-Dioxazaborocan-2-

YL)benzonitrile

CAS No.: 1280078-62-7

Cat. No.: B1448129

Get Quote

Executive Summary & Structural Context
4-(1,3,6,2-Dioxazaborocan-2-yl)benzonitrile, commonly known as 4-cyanophenyl MIDA

boronate, represents a critical class of reagents in iterative cross-coupling synthesis (the Burke

methodology). Unlike unstable free boronic acids, this amphoteric molecule features a boron

atom protected by an N-methyliminodiacetic acid (MIDA) ligand.

The B-N dative bond locks the hybridization of the boron atom from

to

, rendering the complex stable to air, moisture, and chromatography. However, this rigid bicyclic
cage imparts unique magnetic anisotropy to the molecule, resulting in a distinct

H NMR signature that serves as a primary quality attribute (PQA) during synthesis.

This guide details the spectral acquisition, signal assignment, and troubleshooting protocols

necessary to validate the identity and purity of this building block.
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Chemical Structure & Assignment Map
The molecule consists of two distinct magnetic environments: the aromatic signal region

(influenced by the cyano electron-withdrawing group) and the aliphatic MIDA cage region

(influenced by the rigid B-N coordination).
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Figure 1: Structural assignment map highlighting the two distinct magnetic domains of the

MIDA boronate.

Experimental Protocol
Sample Preparation
The choice of solvent is critical due to the polarity of the MIDA cage. Chloroform-d (

) often yields poor solubility and broad peaks.

Recommended Solvent: DMSO-

or Acetonitrile-

.

Concentration: 10–15 mg of solid in 0.6 mL of solvent.
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Vessel: Standard 5 mm NMR tube (high-throughput quality or better).

Acquisition Parameters
To resolve the geminal coupling of the MIDA methylene protons, standard high-resolution

parameters are required.

Frequency: 400 MHz or higher recommended.

Pulse Sequence: Standard 1D proton (e.g., zg30 on Bruker).

Relaxation Delay (D1):

1.0 second (ensure integration accuracy of the N-Me singlet).

Scans (NS): 16–32 scans are typically sufficient.

Temperature: 298 K (25°C).

Spectral Analysis & Interpretation
The spectrum is characterized by a clean separation between the aromatic signals and the

aliphatic cage signals.

Quantitative Data Summary (DMSO- )
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Detailed Mechanistic Insight
The MIDA "Fingerprint": The most distinct feature of MIDA boronates in NMR is the splitting of

the methylene protons (
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). In a free acyclic amine, these protons would likely appear as a singlet due to free rotation.
However, the MIDA ligand forms a rigid bicyclic cage around the boron atom.

Consequence: The two protons on each acetate arm are diastereotopic (magnetically non-

equivalent). They couple to each other with a large geminal coupling constant (

Hz), appearing as a pair of doublets (an AX or AB system) around 4.0–4.5 ppm.

Validation: If these peaks collapse into a broad singlet, it may indicate cage opening or rapid

fluxional behavior, often caused by the presence of water or strong base.

Aromatic Region: The 4-cyanophenyl moiety exhibits a classic AA'BB' splitting pattern, often

appearing as two clean doublets. The protons ortho to the cyano group are more deshielded

(downfield, ~7.8 ppm) than those ortho to the boronate (upfield, ~7.6 ppm).

Troubleshooting & Quality Control
MIDA boronates are designed for stability, but hydrolysis can occur under specific conditions

(high pH or prolonged exposure to aqueous media).

Hydrolysis Pathway Monitoring
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Figure 2: Degradation pathway. The appearance of free MIDA ligand peaks is the primary

indicator of shelf-life failure.

Diagnostic Signals for Impurities
Free MIDA Ligand: If the cage hydrolyzes, the N-Me singlet shifts upfield (typically towards

~2.3–2.4 ppm in DMSO) and the methylene protons may simplify or shift significantly.

Residual Boronic Acid: Look for broad singlets (hydroxyls) around 8.0–9.0 ppm, which

disappear upon

shake.

Solvent Residuals:

DMSO: Quintet at 2.50 ppm (overlaps with N-Me signal; careful integration required).

Water: Broad singlet at 3.33 ppm in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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